Cas no 116749-48-5 (2-Pyrazinecarbonitrile,3-amino-6-(1-propen-1-yl)-, 4-oxide)

• Product Name: 2-Pyrazinecarbonitrile,3-amino-6-(1-propen-1-yl)-, 4-oxide
• CAS No: 116749-48-5
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 131362
• Update Time: 2024-01-25

2-Pyrazinecarbonitrile,3-amino-6-(1-propen-1-yl)-, 4-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarbonitrile,3-amino-6-(1-propen-1-yl)-, 4-oxide
• 3-AMINO-6-(PROP-1-EN-1-YL)YRAZINE-2-CARBONITRILE 4-OXIDE
• 6,7-DIMETHYLPTERIDIN-4(1H)-ONE
• Pyrazinecarbonitrile, 3-amino-6-(1-propenyl)-, 4-oxide (9CI)
• 2-Pyrazinecarbonitrile, 3-amino-6-(1-propen-1-yl)-, 4-oxide

• Inchi： 1S/C8H8N4O/c1-2-3-6-5-12(13)8(10)7(4-9)11-6/h2-3,5H,10H2,1H3
• InChI Key： KPLUOLQWGQVTFT-UHFFFAOYSA-N
• SMILES： C1(C#N)N=C(C=CC)C=[N+]([O-])C=1N

Computed Properties

• Exact Mass: 176.06994

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 559.3±50.0 °C(Predicted)
• PSA: 89.64
• pka: -0.31±0.53(Predicted)